![molecular formula C19H22N2O4S B2558894 5-(3,4-Dimethoxyphenyl)-3-(4-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazole CAS No. 442650-39-7](/img/structure/B2558894.png)
5-(3,4-Dimethoxyphenyl)-3-(4-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-(3,4-Dimethoxyphenyl)-3-(4-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazole” is a complex organic molecule that contains several functional groups. It has a pyrazole core, which is a five-membered ring with two nitrogen atoms. Attached to this core are three phenyl groups (rings of six carbon atoms), two of which have methoxy (O-CH3) substituents and one of which has a methyl (CH3) substituent. The compound also contains a sulfonyl (SO2) group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole ring, phenyl rings, and sulfonyl group all contribute to the overall structure. The presence of the methoxy and methyl groups could also influence the compound’s shape and reactivity .
Chemical Reactions Analysis
Pyrazole derivatives are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, undergo substitution reactions at the phenyl rings, and participate in redox reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and electronic structure would determine properties like its solubility, melting point, boiling point, and reactivity .
Scientific Research Applications
Synthesis and Biological Evaluation
A study by Keche et al. (2012) synthesized novel 1-acetyl-3-(3,4-dimethoxypheny)-5-(4-(3-(arylureido/arylthioureido/arylsulfonamido) phenyl)-4,5-dihydropyrazole derivatives, revealing promising anti-inflammatory and antimicrobial activities. These compounds exhibited up to 85% TNF-α and 93% IL-6 inhibitory activity, along with significant antimicrobial effects against pathogenic bacteria and fungi, suggesting potential for the development of new anti-inflammatory and antimicrobial agents (Keche et al., 2012).
Photophysical Properties
Şenol et al. (2020) explored the solvent effects on absorption and fluorescence properties of new pyrazoline derivatives, finding that solvent polarity significantly affects their photophysical properties. This study opens avenues for the application of such compounds in material science, particularly in developing fluorescence-based sensors and molecular probes (Şenol et al., 2020).
Enzyme Inhibition for Drug Discovery
Yamali et al. (2020) designed and synthesized a series of pyrazoline-based sulfonamides, demonstrating significant inhibition against acetylcholinesterase (AChE) and carbonic anhydrase I and II enzymes. These findings highlight the therapeutic potential of pyrazoline derivatives in treating conditions like glaucoma, epilepsy, and Alzheimer's disease, presenting a promising avenue for future pharmaceutical development (Yamali et al., 2020).
Molecular Structure Analysis
Prabhuswamy et al. (2016) conducted a study on the synthesis, crystal structure, and Hirshfeld surface analysis of a closely related compound, offering insights into the molecular interactions and structural characteristics that could influence the compound's biological activity and pharmacokinetics (Prabhuswamy et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. Given the wide range of activities exhibited by pyrazole derivatives, this compound could be of interest in fields such as medicinal chemistry, materials science, and environmental science .
Properties
IUPAC Name |
5-(3,4-dimethoxyphenyl)-3-(4-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-13-5-7-14(8-6-13)17-12-16(20-21(17)26(4,22)23)15-9-10-18(24-2)19(11-15)25-3/h5-11,17H,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRXWJYRNTOQGRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.